3-[5-(2-methoxybenzyl)-1,2,4-oxadiazol-3-yl]pyridine

• IUPAC Name: 5-[(2-methoxyphenyl)methyl]-3-pyridin-3-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C15H13N3O2/c1-19-13-7-3-2-5-11(13)9-14-17-15(18-20-14)12-6-4-8-16-10-12/h2-8,10H,9H2,1H3
• InChI Key: QKFHLXDJECULQJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CC2=NC(=NO2)C3=CN=CC=C3
• Molecular Formula: C15H13N3O2
• DSSTOX Substance ID: DTXSID301326246
• Molecular Weight: 267.28 g/mol
• Solubility: 31.9 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 434304-24-2

Description

3-[5-(2-methoxybenzyl)-1,2,4-oxadiazol-3-yl]pyridine is a heterocyclic compound that features a pyridine ring fused with an oxadiazole moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[5-(2-methoxybenzyl)-1,2,4-oxadiazol-3-yl]pyridine typically involves the cyclization of appropriate precursors. One common method involves the reaction of 2-methoxybenzyl hydrazine with pyridine-3-carboxylic acid, followed by cyclization to form the oxadiazole ring. The reaction conditions often include the use of dehydrating agents and catalysts to facilitate the cyclization process.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the final product. Additionally, industrial methods may incorporate more efficient purification techniques to ensure the compound meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

3-[5-(2-methoxybenzyl)-1,2,4-oxadiazol-3-yl]pyridine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups.

Reduction: Reduction reactions can modify the oxadiazole ring or the pyridine moiety.

Substitution: Electrophilic and nucleophilic substitution reactions can occur on the aromatic rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Reagents like halogens, alkylating agents, and nucleophiles are employed under various conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce various functional groups onto the aromatic rings.

Scientific Research Applications

3-[5-(2-methoxybenzyl)-1,2,4-oxadiazol-3-yl]pyridine has several scientific research applications:

Medicinal Chemistry: The compound is investigated for its potential as a pharmacophore in drug design, particularly for its antimicrobial and anticancer properties.

Materials Science: It is used in the development of novel materials with specific electronic and optical properties.

Biological Studies: The compound is studied for its interactions with biological macromolecules and its potential as a biochemical probe.

Mechanism of Action

The mechanism of action of 3-[5-(2-methoxybenzyl)-1,2,4-oxadiazol-3-yl]pyridine involves its interaction with specific molecular targets. In medicinal applications, it may inhibit certain enzymes or receptors, leading to therapeutic effects. The exact pathways and targets depend on the specific application and the modifications made to the compound.

Comparison with Similar Compounds

Similar Compounds

• 3-[5-(2-chlorobenzyl)-1,2,4-oxadiazol-3-yl]pyridine
• 3-[5-(2-fluorobenzyl)-1,2,4-oxadiazol-3-yl]pyridine
• 3-[5-(2-methylbenzyl)-1,2,4-oxadiazol-3-yl]pyridine

Uniqueness

3-[5-(2-methoxybenzyl)-1,2,4-oxadiazol-3-yl]pyridine is unique due to the presence of the methoxy group, which can influence its electronic properties and reactivity. This makes it distinct from other similar compounds and can lead to different biological and chemical behaviors.